Cas no 1805548-30-4 (Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805548-30-4
• MF: C₁₀H₇F₅INO₂
• MW: 395.064572572708
• CID: 4804229
• Update Time: 2025-06-13

Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H7F5INO2/c1-2-19-9(18)5-6(10(13,14)15)4(7(11)12)3-17-8(5)16/h3,7H,2H2,1H3
• InChI Key： BEASJOZITNAXAV-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)C(C(F)(F)F)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805548-30-4)

Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805548-30-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of advanced molecules. Its structural features, including the iodo substituent and ethyl carboxylate moiety, make it a valuable building block for designing novel compounds with tailored properties.

The growing demand for fluorinated compounds in drug discovery and crop protection has driven interest in Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate. Researchers frequently search for terms like "fluorinated pyridine synthesis", "iodo-pyridine applications", and "trifluoromethyl group in medicinal chemistry", reflecting the compound's relevance in cutting-edge applications. Its CAS No. 1805548-30-4 is often queried in chemical databases, underscoring its importance in industrial and academic settings.

One of the key advantages of this compound lies in its ability to act as a precursor for the development of bioactive molecules. The presence of both difluoromethyl and trifluoromethyl groups enhances lipophilicity and metabolic stability, traits highly sought after in modern pharmaceutical design. Additionally, the iodo substituent offers a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are frequently discussed in organic chemistry forums.

In agrochemical research, Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate has shown promise as an intermediate for herbicides and fungicides. The fluorine atoms contribute to improved binding affinity and environmental persistence, addressing common challenges in crop protection. Searches for "fluorine in agrochemicals" and "pyridine-based pesticides" highlight the intersection of this compound with sustainable agriculture trends.

From a synthetic chemistry perspective, the compound's stability and reactivity make it a favorite among researchers exploring C-H functionalization and heterocyclic chemistry. Its ethyl carboxylate group also allows for straightforward derivatization, enabling the creation of diverse molecular libraries. These features align with the increasing focus on "green chemistry" and "atom-efficient synthesis", as the compound can reduce waste in multi-step reactions.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate, ensuring high purity for research applications. The compound's spectral data is frequently referenced in publications, making it a benchmark for similar fluorinated pyridines.

As the scientific community continues to explore fluorine chemistry and pyridine derivatives, the significance of CAS No. 1805548-30-4 is expected to grow. Its compatibility with modern synthetic methodologies, such as flow chemistry and catalysis, positions it as a critical tool for innovation. Whether in drug development, agrochemical formulation, or advanced material design, this compound exemplifies the fusion of structural ingenuity and practical utility.